N-(benzo[d]thiazol-2-yl)-5-((3-methoxybenzyl)oxy)-4-oxo-4H-pyran-2-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-5-[(3-methoxyphenyl)methoxy]-4-oxopyran-2-carboxamide
• InChI: InChI=1S/C21H16N2O5S/c1-26-14-6-4-5-13(9-14)11-27-18-12-28-17(10-16(18)24)20(25)23-21-22-15-7-2-3-8-19(15)29-21/h2-10,12H,11H2,1H3,(H,22,23,25)
• InChI Key: GJULRBIGXQPQIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)COC2=COC(=CC2=O)C(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C21H16N2O5S
• Molecular Weight: 408.4 g/mol

Description

Benzothiazole derivatives are a class of compounds that have been studied for their potential applications in various fields. They have been designed and synthesized as potential inhibitors for various biological targets.

Synthesis Analysis

The synthesis of benzothiazole derivatives involves reactions of specific ligands with other compounds. For instance, one study reported the synthesis of 14 new benzothiazole derivatives.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be complex and varies based on the specific derivative. Some studies have used spectroscopic analyses and single X-ray crystallography to determine the structure.

Chemical Reactions Analysis

Benzothiazole derivatives have been studied for their reactions with DNA and their ability to inhibit certain enzymes. For example, some derivatives have been found to interact with DNA and strongly inhibit topoisomerase I.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary widely and are often determined through various analytical techniques.

Scientific Research Applications

Selective Halocyclization and Iodosulfonylation

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Synthetic Strategy to Pyrimidobenzothiazoles

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Structural Study

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Biological Evaluations

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Development of Novel Compounds

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Multisubstituted α,β-enones Synthesis

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Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary. Some have been found to induce cell apoptosis by causing S phase arrest, up-regulating pro-apoptotic proteins, down-regulating anti-apoptotic proteins, and activating caspase-3.

Future Directions

Future research on benzothiazole derivatives could explore their potential applications in various fields, including their use as inhibitors for various biological targets.